4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid

• IUPAC Name: 4-[(E)-[(2-benzamidoacetyl)hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C17H15N3O4/c21-15(11-18-16(22)13-4-2-1-3-5-13)20-19-10-12-6-8-14(9-7-12)17(23)24/h1-10H,11H2,(H,18,22)(H,20,21)(H,23,24)/b19-10+
• InChI Key: RTDMOFNVTUPXPP-VXLYETTFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=CC=C(C=C2)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H15N3O4
• Molecular Weight: 325.32 g/mol

Description

4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid, also known as BAC, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid is not fully understood. However, it is believed that 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have demonstrated that 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid is its versatility. 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid can be used in various types of experiments, including cell-based assays, animal studies, and biochemical assays. Another advantage of 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid is its stability. 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid is stable under a wide range of conditions, making it a reliable reagent for experiments. However, one limitation of 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid is its potential toxicity. 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid. One area of interest is the development of 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid-based drugs for the treatment of inflammatory and tumor-related diseases. Another area of interest is the optimization of 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid synthesis methods to improve yield and purity. Additionally, further studies are needed to elucidate the mechanism of action of 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid and its potential side effects.

Scientific Research Applications

4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid has been studied for its potential applications in various scientific fields, including medicine, biology, and chemistry. In medicine, 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs. In biology, 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid has been used as a tool for the detection and quantification of proteins, DNA, and RNA. In chemistry, 4-{2-[(benzoylamino)acetyl]carbonohydrazonoyl}benzoic acid has been used as a reagent for the synthesis of other compounds.